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Compound of Interest

Compound Name: Hexafluoroacetone sesquihydrate

Cat. No.: B082577

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Hexafluoroacetone sesquihydrate. Adherence to these procedural
guidelines is critical for ensuring laboratory safety.

Hexafluoroacetone sesquihydrate is a toxic chemical that can cause severe skin and eye
irritation and is suspected of damaging fertility or the unborn child.[1][2] It is toxic if swallowed
or in contact with skin.[1]

Hazard Identification and Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin

Skin Irritation Category 2 H315: Causes skin irritation

) o H319: Causes serious eye
Serious Eye Irritation Category 2A

irritation

. - . H335: May cause respiratory
Specific Target Organ Toxicity Single Exposure, Category 3 ritati
irritation

) o H361: Suspected of damaging
Reproductive Toxicity Category 2 - )
fertility or the unborn child

Data compiled from multiple safety data sheets.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Hexafluoroacetone sesquihydrate.
The following table summarizes the required equipment.
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Specifications and

Body Part Required PPE .
Recommendations
o Must be used in combination.
Safety glasses with side
Eyes/Face ) ) Standard safety glasses are
shields and a face shield o
not sufficient.
Safety equipment suppliers
Skin Chemical-resistant gloves should be consulted for the

most protective glove material.

Protective clothing

A lab coat is the minimum
requirement. For larger
quantities or risk of splashing,
chemical-resistant aprons or

suits are recommended.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood

If ventilation is insufficient or in
case of a spill, a NIOSH-
approved respirator with an
appropriate cartridge (e.g., for
organic vapors and acid
gases) or a self-contained
breathing apparatus (SCBA)
should be used.[1]

Operational Plan: From Handling to Disposal

This section provides a step-by-step protocol for the safe handling and disposal of

Hexafluoroacetone sesquihydrate.

Preparation and Handling

» Engineering Controls: Always handle Hexafluoroacetone sesquihydrate in a certified

chemical fume hood to minimize inhalation exposure. Ensure that a safety shower and

eyewash station are readily accessible.

o Personal Protective Equipment (PPE): Before handling, don all required PPE as detailed in

the table above.
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» Avoiding Incompatibilities: Keep away from strong oxidizing agents, excess heat, and
moisture.[2] The material is corrosive to most metals.[3]

» Dispensing: Use only non-sparking tools and ensure proper grounding to prevent static
discharge.[1]

In Case of a Spill

Immediate Action: Evacuate the area and alert emergency responders.[3]

o Containment: For small spills, use an inert absorbent material. Do not use combustible
materials like sawdust.

o Cleanup: Collect the absorbed material using spark-proof tools and place it in a suitable,
closed container for disposal.[1]

o Ventilation: Ensure the area is well-ventilated during and after cleanup.

First Aid Measures
Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[1]

Immediately flush the skin with plenty of water
i for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . , _ _
unconscious person. Seek immediate medical

attention.
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Disposal Plan

o Waste Classification: Hexafluoroacetone sesquihydrate and any contaminated materials
must be treated as hazardous waste.

o Containerization: Store waste in a clearly labeled, sealed, and compatible container.

» Disposal: Dispose of the waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[4]

Visualized Workflows and Relationships

The following diagrams illustrate the procedural flow for safe handling and the hierarchical
approach to safety controls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082577#personal-protective-equipment-for-handling-
hexafluoroacetone-sesquihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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